Cas no 149267-90-3 (Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate)

• Product Name: Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate
• CAS No: 149267-90-3
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD12165894
• CID: 1320926
• PubChem ID: 10753011
• Update Time: 2025-11-03

Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 2-[(4-cyanophenyl)methyl]-, 1,1-dimethylethylester
• tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate
• Hydrazinecarboxylic acid, 2-[(4-cyanophenyl)methyl]-, 1,1-dimethylethyl ester
• Tert-butyl N-[(4-cyanophenyl)methylamino]carbamate
• t-Butyl 2-(4-cyanobenzyl)hydrazinecarboxylate
• F20055
• DB-344151
• 149267-90-3
• SCHEMBL6443449
• tert-butyl2-(4-cyanobenzyl)hydrazinecarboxylate
• MFCD12165894
• N'-[(4-cyanophenyl)methyl](tert-butoxy)carbohydrazide
• N'-[(4-CYANOPHENYL)METHYL]TERT-BUTOXYCARBOHYDRAZIDE
• Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate

• MDL： MFCD12165894
• Inchi： 1S/C13H17N3O2/c1-13(2,3)18-12(17)16-15-9-11-6-4-10(8-14)5-7-11/h4-7,15H,9H2,1-3H3,(H,16,17)
• InChI Key： POKKJVNZXJKYSS-UHFFFAOYSA-N
• SMILES： O(C(NNCC1C=CC(C#N)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.132076794g/mol
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.2

Additional information on Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate

Recent Advances in the Application of Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate (CAS: 149267-90-3) in Chemical Biology and Pharmaceutical Research

Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate (CAS: 149267-90-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of pharmaceutical agents targeting neurological disorders and cancer. Recent studies have highlighted its versatility as a building block in organic synthesis, enabling the creation of novel compounds with potential therapeutic applications. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological activity, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of hydrazide-based inhibitors targeting monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases like Parkinson's. The research team utilized Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate to develop a series of potent and selective MAO-B inhibitors with improved blood-brain barrier permeability compared to existing treatments. The study reported IC50 values in the nanomolar range, suggesting significant potential for clinical development.

In cancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the use of 149267-90-3 as a critical intermediate in the synthesis of novel histone deacetylase (HDAC) inhibitors. The researchers designed hybrid molecules incorporating structural elements from this compound, resulting in improved pharmacokinetic properties and enhanced antitumor activity against various cancer cell lines, particularly in drug-resistant phenotypes. The study's molecular docking simulations revealed favorable interactions between the synthesized derivatives and HDAC active sites.

The compound's unique chemical properties have also attracted attention in radiopharmaceutical development. A 2024 study in the European Journal of Medicinal Chemistry reported its application in the synthesis of PET (positron emission tomography) tracers for imaging sigma-2 receptors, which are overexpressed in proliferating tumor cells. The cyanobenzyl moiety proved particularly valuable for radiofluorination, enabling the production of high-specific-activity tracers with excellent tumor-targeting capabilities in preclinical models.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of Tert-butyl 2-(4-cyanobenzyl)hydrazinecarboxylate. A 2023 patent application disclosed an improved synthetic route with higher yields (up to 85%) and reduced environmental impact through the use of greener solvents and catalytic systems. This development is particularly significant for scaling up production to meet the growing demand from pharmaceutical researchers and manufacturers.

Looking forward, the compound's structural flexibility continues to inspire innovative applications. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation and its use in developing covalent inhibitors for challenging therapeutic targets. The presence of both hydrazine and cyano functional groups in 149267-90-3 provides unique opportunities for diverse chemical modifications, making it a valuable tool in modern drug discovery efforts.